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Compound of Interest

Compound Name: 2-Phenylmorpholine hydrochloride

CAS No.: 23972-42-1

Cat. No.: B1280072

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core solubility and

stability characteristics of 2-Phenylmorpholine hydrochloride. The information herein is

intended to support research, development, and formulation activities by providing both

established data and detailed experimental protocols for in-house characterization.

Core Physicochemical Properties
2-Phenylmorpholine hydrochloride is a white to off-white solid.[1] It is the hydrochloride salt

of 2-phenylmorpholine, a versatile building block in the synthesis of various bioactive

molecules.[1] The compound's stability and compatibility with diverse reaction conditions make

it a valuable intermediate in the pharmaceutical and agrochemical industries.[1]

Table 1: Physicochemical Identifiers of 2-Phenylmorpholine Hydrochloride

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 13 Tech Support

https://www.benchchem.com/product/b1280072#bc-rfq
https://www.benchchem.com/product/b1280072/docs?utm_src=pdf-body#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/product/b1280072/docs?utm_src=pdf-body#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://www.chemimpex.com/products/23698
https://www.chemimpex.com/products/23698
https://www.chemimpex.com/products/23698
https://www.benchchem.com/product/b1280072/docs?utm_src=pdf-body#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 23972-42-1 [1]

Molecular Formula C₁₀H₁₃NO · HCl [1]

Molecular Weight 199.68 g/mol [1]

Appearance White solid [1]

Storage Conditions 0-8 °C [1]

Solubility Profile
The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its

bioavailability and formulation feasibility. 2-Phenylmorpholine hydrochloride is qualitatively

described as being soluble in water and alcohol, and slightly soluble in ether and petroleum

ether.[2] Researchers have noted its utility in enhancing the solubility and bioavailability of

certain drug formulations.[1]

Quantitative Solubility Data
While specific quantitative solubility data for 2-Phenylmorpholine hydrochloride is not

extensively published, the following table illustrates how such data would be presented. The

values are hypothetical and intended to serve as a template for reporting results from the

experimental protocols outlined below.

Table 2: Illustrative Thermodynamic Solubility of 2-Phenylmorpholine Hydrochloride in

Various Solvents
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Solvent
Temperature
(°C)

Solubility
(mg/mL)

Solubility (µM) Method

Water 25
Data Not

Available

Data Not

Available
Shake-Flask

PBS (pH 7.4) 25
Data Not

Available

Data Not

Available
Shake-Flask

Ethanol 25
Data Not

Available

Data Not

Available
Shake-Flask

Methanol 25
Data Not

Available

Data Not

Available
Shake-Flask

Dichloromethane 25
Data Not

Available

Data Not

Available
Shake-Flask

Table 3: Illustrative Kinetic Solubility of 2-Phenylmorpholine Hydrochloride

Assay Medium Incubation Time (h) Solubility (µg/mL) Method

PBS (pH 7.4) 2 Data Not Available Nephelometry

FaSSIF 2 Data Not Available Nephelometry

FeSSIF 2 Data Not Available Nephelometry

Experimental Protocols for Solubility Determination
To obtain quantitative solubility data, the following established methodologies are

recommended.

This method determines the equilibrium solubility of a compound, which is crucial for pre-

formulation and understanding its behavior at saturation.[3][4]

Protocol:

Preparation: Accurately weigh an excess amount of 2-Phenylmorpholine hydrochloride
into a glass vial.
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Solvent Addition: Add a precise volume of the desired solvent (e.g., water, PBS pH 7.4,

ethanol).

Equilibration: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C)

for a sufficient period (typically 24-72 hours) to ensure equilibrium is reached.[4] The

presence of undissolved solid should be visually confirmed.

Sample Separation: Separate the undissolved solid from the solution via centrifugation or

filtration (using a filter that does not adsorb the compound).

Quantification: Analyze the concentration of 2-Phenylmorpholine hydrochloride in the

clear supernatant using a validated analytical method, such as High-Performance Liquid

Chromatography (HPLC) with UV detection.

Data Analysis: The determined concentration represents the thermodynamic solubility of the

compound in the tested solvent at the specified temperature.
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Caption: Thermodynamic Solubility Workflow.

Kinetic solubility is often assessed in early drug discovery to identify potential solubility liabilities

in a higher throughput manner.[3][5]

Protocol (Nephelometric Method):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/product/b1280072/docs?utm_src=pdf-body-img#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://pubmed.ncbi.nlm.nih.gov/18991584/
https://labtesting.wuxiapptec.com/dmpk-services/kinetic-thermodynamic-solubility-testing/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Solution: Prepare a concentrated stock solution of 2-Phenylmorpholine
hydrochloride in dimethyl sulfoxide (DMSO).

Plate Preparation: Dispense the DMSO stock solution into a multi-well plate.

Buffer Addition: Add the aqueous buffer (e.g., PBS) to the wells to achieve the desired final

compound concentrations.

Incubation: Mix and incubate the plate at a controlled temperature for a shorter period (e.g.,

2 hours).[6]

Measurement: Measure the light scattering of the solutions in each well using a

nephelometer. An increase in light scattering indicates precipitation of the compound.

Data Analysis: The kinetic solubility is determined as the concentration at which precipitation

is first observed.
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Caption: Kinetic Solubility Workflow.

Stability Profile
The stability of a drug substance is a critical quality attribute that can be influenced by

environmental factors such as temperature, humidity, and light.[7] Understanding the stability
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profile of 2-Phenylmorpholine hydrochloride is essential for determining appropriate storage

conditions, re-test periods, and identifying potential degradation products.

Stability Data
Forced degradation studies are necessary to identify potential degradation pathways and to

develop stability-indicating analytical methods.[8] The results of such studies for 2-
Phenylmorpholine hydrochloride would be summarized as shown in the illustrative table

below.

Table 4: Illustrative Forced Degradation of 2-Phenylmorpholine Hydrochloride

Stress Condition Duration Assay (%)
Degradants
Formed

Acid Hydrolysis (0.1 M

HCl, 60°C)
24 h Data Not Available Data Not Available

Base Hydrolysis (0.1

M NaOH, 60°C)
24 h Data Not Available Data Not Available

Oxidation (3% H₂O₂,

RT)
24 h Data Not Available Data Not Available

Thermal (80°C) 48 h Data Not Available Data Not Available

Photolytic (ICH Q1B) 1.2 million lux hours Data Not Available Data Not Available

Experimental Protocols for Stability Assessment
The following protocols are based on the International Council for Harmonisation (ICH)

guidelines for stability testing.

These studies are performed to identify the likely degradation products and to demonstrate the

specificity of the analytical methods used for stability testing.[8][9]

Protocol:
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Sample Preparation: Prepare solutions of 2-Phenylmorpholine hydrochloride (typically 1

mg/mL) in various stress media.[8]

Stress Conditions: Expose the samples to a range of forced degradation conditions as

outlined in Table 4. This includes:

Acid and Base Hydrolysis: Treat with acidic (e.g., 0.1 M HCl) and basic (e.g., 0.1 M NaOH)

solutions at elevated temperatures (e.g., 60°C).[10]

Oxidation: Treat with an oxidizing agent such as hydrogen peroxide (e.g., 3%).[11]

Thermal Degradation: Expose the solid drug substance and solutions to high temperatures

(e.g., 80°C).

Photodegradation: Expose the drug substance to light providing an overall illumination of

not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less

than 200 watt hours/square meter, as per ICH Q1B guidelines.[12]

Time Points: Sample the stressed solutions at various time points (e.g., 0, 6, 12, 24 hours).

Analysis: Analyze the samples using a stability-indicating HPLC method to separate the

parent compound from any degradation products. Peak purity analysis using a photodiode

array (PDA) detector and identification of degradants by mass spectrometry (LC-MS) should

be performed.

Data Evaluation: Determine the percentage of degradation and identify the major

degradation products.
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Caption: Forced Degradation Study Workflow.

These studies are conducted to establish the re-test period for the drug substance and the

shelf-life for the drug product.[7]

Protocol:

Batch Selection: Select at least three primary batches of 2-Phenylmorpholine
hydrochloride for the stability study.

Storage Conditions: Store the samples under the following ICH-recommended conditions:
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Long-Term: 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[13]

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH.[13]

Testing Frequency: Test the samples at specified time points. For long-term studies, this is

typically every 3 months for the first year, every 6 months for the second year, and annually

thereafter.[7] For accelerated studies, a minimum of three time points (e.g., 0, 3, and 6

months) is recommended.[7]

Analytical Tests: At each time point, perform a full suite of tests including appearance, assay,

purity (degradation products), and any other critical quality attributes.

Data Evaluation: Evaluate the data for any trends in degradation or changes in physical

properties to establish a re-test period.

Conclusion
This technical guide provides a framework for understanding and evaluating the solubility and

stability of 2-Phenylmorpholine hydrochloride. While some qualitative data is available, this

document emphasizes the importance of robust experimental characterization. The detailed

protocols for thermodynamic and kinetic solubility, as well as forced degradation and long-term

stability studies, offer a clear path for researchers to generate the critical data needed for

successful drug development and formulation. The provided templates for data presentation

and workflow visualizations are intended to aid in the systematic reporting and comprehension

of these essential physicochemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://dissolutiontech.com/issues/201702/DT201702_A04.pdf
https://labtesting.wuxiapptec.com/dmpk-services/kinetic-thermodynamic-solubility-testing/
https://axispharm.com/kinetic-solubility-assays-protocol/
https://database.ich.org/sites/default/files/Q1A%28R2%29%20Guideline.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5761119/
https://www.researchgate.net/publication/320238938_ICHQ1AR2_Stability_Testing_of_New_Drug_Substance_and_Product_and_ICHQ1C_Stability_Testing_of_New_Dosage_Forms
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html
https://www.pharmaguideline.com/2014/08/forced-degradation-study-in-pharmaceutical-stability.html
https://resolvemass.ca/forced-degradation-testing-in-pharma/
https://veeprho.com/forced-degradation-studies-for-drug-substances-and-drug-products-a-regulatory-considerations/
https://www.aurigeneservices.com/formulation-services/pharmaceutical-stability-studies
https://www.benchchem.com/product/b1280072/docs#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/product/b1280072/docs#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/product/b1280072/docs#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/product/b1280072/docs#2-phenylmorpholine-hydrochloride-a-technical-guide-to-solubility-and-stability
https://www.benchchem.com/product/b1280072?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 13 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1280072?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

